molecular formula C8H8INO2 B8467857 1,3-Dimethyl-5-iodo-2-nitrobenzene CAS No. 144991-54-8

1,3-Dimethyl-5-iodo-2-nitrobenzene

Cat. No. B8467857
CAS RN: 144991-54-8
M. Wt: 277.06 g/mol
InChI Key: GZOAEHYMJCNNSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Dimethyl-5-iodo-2-nitrobenzene is a useful research compound. Its molecular formula is C8H8INO2 and its molecular weight is 277.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3-Dimethyl-5-iodo-2-nitrobenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-Dimethyl-5-iodo-2-nitrobenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

144991-54-8

Product Name

1,3-Dimethyl-5-iodo-2-nitrobenzene

Molecular Formula

C8H8INO2

Molecular Weight

277.06 g/mol

IUPAC Name

5-iodo-1,3-dimethyl-2-nitrobenzene

InChI

InChI=1S/C8H8INO2/c1-5-3-7(9)4-6(2)8(5)10(11)12/h3-4H,1-2H3

InChI Key

GZOAEHYMJCNNSD-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1[N+](=O)[O-])C)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2,6-dimethylnitrobenzene (151 g, 1.0 mol), acetic acid (1200 ml), and conc. H2SO4 (60 ml) was added iodine (102 g, 0.4 mol) and periodic acid dehydrate (205 g, 0.9 mol). The resulting solution was heated at 90° C. for 4 days. After cooling to room temperature, the reaction mixture was diluted with water (2000 ml). The yellow crystals were filtered and washed with water to give 220 g of pure product (79%). 1H-NMR δ (DMSO-d6, 300 MHz): 7.95 (d, J=7.8 Hz, 1H), 7.08 (d, J=7.8 Hz, 1H), 2.27 (s, 3H), 2.16 (s, 3H).
Quantity
151 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
reactant
Reaction Step One
Quantity
1200 mL
Type
solvent
Reaction Step One
Quantity
102 g
Type
reactant
Reaction Step Two
Quantity
205 g
Type
reactant
Reaction Step Two
Name
Quantity
2000 mL
Type
solvent
Reaction Step Three
Yield
79%

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